Cas no 58558-08-0 (Saikosaponin B1)

Saikosaponin B1 is a bioactive component of Bupleurum chinense, which has anticancer activity Conclusion: saikosaponin B1 significantly inhibits tumor growth in medulloblastoma (MB) model by targeting SMO to inhibit hedgehog pathway
Saikosaponin B1 structure
Saikosaponin B1 structure
Product Name:Saikosaponin B1
CAS No:58558-08-0
Molecular Formula:C42H68O13
Molecular Weight:780.9815
MDL:MFCD00270378
CID:57290

Saikosaponin B1 Properties

Names and Identifiers

    • Saikosaponin B1
    • (3b,4a,16b)-16,23,28-Trihydroxyoleana-11,13(18)-dien-3-yl-6-deoxy-3-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
    • SaikosaponinB
    • HMDO
    • ko08
    • KS66
    • pdms
    • pms1.5
    • pns25
    • SAG Antifoam
    • sf-96
    • saikosaponin B
    • P555
    • N1888
    • 558S080
    • SaikosaponinB1
    • MDL： MFCD00270378
    • InChIKey： WRYJYFCCMSVEPQ-MNIDVGFKSA-N
    • Inchi： 1S/C42H68O13/c1-21-29(47)34(55-35-32(50)31(49)30(48)24(18-43)53-35)33(51)36(52-21)54-28-11-12-38(4)25(39(28,5)19-44)10-13-40(6)26(38)9-8-22-23-16-37(2,3)14-15-42(23,20-45)27(46)17-41(22,40)7/h8-9,21,24-36,43-51H,10-20H2,1-7H3/t21-,24-,25-,26-,27+,28+,29+,30-,31+,32-,33-,34+,35+,36+,38+,39+,40-,41-,42-/m1/s1
    • SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]4(C([H])([H])[H])C([H])([H])[C@@]([H])([C@@]5(C([H])([H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C5=C4C([H])=C([H])[C@@]32[H])O[H])[C@]1(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

  • Exact Mass: 780.465992g/mol
  • Surface Charge: 0
  • XLogP3: 2.5
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 780.465992g/mol
  • Monoisotopic Mass: 780.465992g/mol
  • Topological Polar Surface Area: 219Ų
  • Heavy Atom Count: 55
  • Complexity: 1500
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 781.0

Experimental Properties

  • LogP: 1.68060
  • PSA: 218.99000
  • Melting Point: 235-238 ºC
  • Color/Form: Powder

Saikosaponin B1 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IL2N-1mg
b-D-Galactopyranoside,(3b,4a,16b)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl6-deoxy-3-O-b-D-glucopyranosyl-
 58558-08-0 ≥98%
1mg
 $103.00
A2B Chem LLC
AI66319-1mg
Saikosaponin B1
 58558-08-0 ≥98%
1mg
 $56.00 2024-04-19
Aaron
AR00ILAZ-20mg
b-D-Galactopyranoside,(3b,4a,16b)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl6-deoxy-3-O-b-D-glucopyranosyl-
 58558-08-0
20mg
 $307.00
Ambeed
A761547-5mg
(2S,3R,4S,5S,6R)-2-(((2R,3R,4S,5S,6R)-3,5-Dihydroxy-2-(((3S,4R,4aR,6aR,6bS,8S,8aS,14aR,14bS)-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,14a,14b-octadecahydropicen-3-yl)oxy)-6-methyltetrahydro-2H-pyran-4-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
 58558-08-0 98%
5mg
 $60.0 2025-02-28
ChemScence
CS-0008278-5mg
Saikosaponin B1
 58558-08-0 99.42%
5mg
 $190.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP1239-100mg
Saikosaponin B1
 58558-08-0 98%
100mg
 $360 2023-09-20
DC Chemicals
DCZ-189-20 mg
Saikosaponin B1
 58558-08-0 >98%
20mg
 $280.0 2022-02-28
FUJIFILM
192-17521-10mg
Saikosaponin b1 Standard
 58558-08-0
10mg
 JPY 27200 2023-09-15
LKT Labs
S0032-1 mg
Saikosaponin B1
 58558-08-0 ≥98%
1mg
 $109.00 2023-07-10
MedChemExpress
HY-N0247-5mg
Saikosaponin B1
 58558-08-0 99.42%
5mg
 ￥1100 2024-04-18

Saikosaponin B1 Synthesis

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